2,6-Difluoro-4-methylphenylboronic acid
Overview
Description
2,6-Difluoro-4-methylphenylboronic acid is a type of organoboron compound. It is a solid substance that appears as a white to almost white powder or crystal .
Synthesis Analysis
The synthesis of 2,6-Difluoro-4-methylphenylboronic acid can involve the use of a ligand N4Py 2Ar2, which is used to synthesize a Fe complex, employed in aromatic C−F hydroxylation reactions . It can also be used as a substrate in the study of copper-catalyzed trifluoromethylthiolation of boronic acids .Molecular Structure Analysis
The molecular formula of 2,6-Difluoro-4-methylphenylboronic acid is C7H7BF2O3. Its molecular weight is 187.94 .Chemical Reactions Analysis
2,6-Difluoro-4-methylphenylboronic acid can be used in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . It can also be used as a substrate in the study of copper-catalyzed trifluoromethylthiolation of boronic acids .Scientific Research Applications
- Suzuki–Miyaura (SM) Cross-Coupling : This reaction is widely used for carbon–carbon bond formation. Boronic acids, including 2,6-difluoro-4-methylphenylboronic acid, serve as key substrates in SM coupling reactions. They participate in coupling with aryl or vinyl halides under mild conditions, leading to the synthesis of diverse organic compounds .
- Fe Complex Ligand : 2,6-Difluoro-4-methoxyphenylboronic acid (a closely related compound) can be used to prepare ligands. These ligands, when coordinated with transition metals like iron (Fe), form stable complexes. These complexes find applications in catalysis and other chemical transformations .
- The ligand N4Py 2Ar2, derived from boronic acids, is employed in synthesizing Fe complexes. These complexes are then used in aromatic C−F hydroxylation reactions. Such reactions are valuable for functionalizing fluorinated aromatic compounds .
- Researchers have explored copper-catalyzed trifluoromethylthiolation reactions using boronic acids as substrates. These reactions introduce trifluoromethylthio groups into organic molecules, expanding the toolbox for synthetic chemists .
- Boronic acids, including 2,6-difluoro-4-methylphenylboronic acid, are essential components in designing proteasome inhibitors. These inhibitors have potential applications in cancer therapy by targeting proteasomes involved in protein degradation pathways .
- Boronic acids are used in the synthesis of organic semiconductors. These materials find applications in organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and other electronic devices. The unique properties of boronic acids contribute to the performance of these materials .
Transition Metal-Catalyzed Cross-Coupling Reactions
Ligand Synthesis and Coordination Chemistry
Aromatic C−F Hydroxylation Reactions
Copper-Catalyzed Trifluoromethylthiolation
Medicinal Chemistry and Drug Discovery
Materials Science and Organic Electronics
Safety and Hazards
2,6-Difluoro-4-methylphenylboronic acid is considered hazardous. It can cause skin irritation and serious eye irritation. Precautionary measures include washing thoroughly after handling, wearing protective gloves/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Relevant Papers The relevant papers retrieved discuss the use of 2,6-Difluoro-4-methylphenylboronic acid in Suzuki–Miyaura coupling and its synthesis involving the use of a ligand N4Py 2Ar2 .
properties
IUPAC Name |
(2,6-difluoro-4-methylphenyl)boronic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BF2O2/c1-4-2-5(9)7(8(11)12)6(10)3-4/h2-3,11-12H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMJSBVBNJNOXGT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1F)C)F)(O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BF2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.94 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,6-Difluoro-4-methylphenyl)boronic acid | |
CAS RN |
2246867-26-3 |
Source
|
| Record name | (2,6-difluoro-4-methylphenyl)boronic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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